Cas no 1023798-45-9 (1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione)

• Product Name: 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• CAS No: 1023798-45-9
• MF: C₂₃H₁₈N₂O₅S
• MW: 434.464424610138
• MDL: MFCD04154216
• CID: 5014245
• Update Time: 2025-10-29

1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• 1,3-bis(4-methoxyphenyl)-5-[(thiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

• MDL： MFCD04154216
• Inchi： 1S/C23H18N2O5S/c1-29-17-9-5-15(6-10-17)24-21(26)20(14-19-4-3-13-31-19)22(27)25(23(24)28)16-7-11-18(30-2)12-8-16/h3-14H,1-2H3
• InChI Key： RLYURVDTFANBKB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C=C1/C(N(C2C=CC(=CC=2)OC)C(N(C2C=CC(=CC=2)OC)C/1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 678
• XLogP3: 4.1
• Topological Polar Surface Area: 104

Additional information on 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione: A Comprehensive Overview of Its Properties and Applications

1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione (CAS No. 1023798-45-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, with its complex molecular architecture, belongs to the class of diazaperhydroine derivatives, which are known for their diverse biological and chemical properties.

The molecular structure of 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione incorporates several functional groups, including methoxyphenyl and thienylmethylene moieties, which contribute to its distinctive chemical behavior. These groups are often explored in pharmaceutical research due to their ability to interact with biological targets. The presence of the thienyl ring, in particular, is noteworthy as it is a common feature in many bioactive molecules, making this compound a subject of interest for drug discovery.

One of the most frequently searched questions about 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione is its potential role in medicinal chemistry. Researchers are particularly interested in its possible applications as a scaffold for drug development, given its structural similarity to other compounds with known pharmacological activities. The methoxyphenyl groups, for instance, are often associated with antioxidant and anti-inflammatory properties, which could make this compound valuable in designing new therapeutic agents.

In addition to its pharmaceutical potential, 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione has also been studied for its applications in material science. The compound's ability to form stable crystalline structures makes it a candidate for use in organic electronics and photovoltaic devices. Its thienylmethylene component, in particular, is known to enhance charge transport properties, which is a critical factor in the development of efficient organic semiconductors.

Another area of interest is the compound's synthetic versatility. Chemists often search for methods to efficiently synthesize 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione and its derivatives. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the growing demand for eco-friendly chemical processes in the industry.

The physical and chemical properties of 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione are also a topic of frequent inquiry. The compound typically exhibits moderate solubility in organic solvents, which is advantageous for its purification and application in various reactions. Its stability under normal conditions makes it a reliable candidate for long-term storage and use in laboratory settings.

Market trends indicate a rising demand for specialized organic compounds like 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione, particularly in the pharmaceutical and material science sectors. Companies are increasingly investing in research and development to explore its full potential, driven by the need for innovative solutions in drug design and advanced materials.

In conclusion, 1,3-Bis(4-methoxyphenyl)-5-(2-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione (CAS No. 1023798-45-9) is a compound with significant promise across multiple scientific disciplines. Its unique structural features, combined with its potential applications in medicinal chemistry and material science, make it a valuable subject of ongoing research. As advancements in synthetic methodologies and application studies continue, this compound is likely to play an increasingly important role in the development of new technologies and therapies.